Cas no 62581-40-2 (1,3-Dioxepane, 2-(phenylmethyl)-)

• Product Name: 1,3-Dioxepane, 2-(phenylmethyl)-
• CAS No: 62581-40-2
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 439378
• PubChem ID: 12320315
• Update Time: 2025-04-19

1,3-Dioxepane, 2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxepane, 2-(phenylmethyl)-
• 2-benzyl-1,3-dioxepane
• NS00055091
• DTXSID90488378
• SCHEMBL448797
• 62581-40-2

• Inchi： 1S/C12H16O2/c1-2-6-11(7-3-1)10-12-13-8-4-5-9-14-12/h1-3,6-7,12H,4-5,8-10H2
• InChI Key： FIXAVJPGCQZCRA-UHFFFAOYSA-N
• SMILES： O1CCCCOC1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46